Cas no 58167-73-0 (2-Propenoic acid, 2-methyl-, 3-hydroxy-2-naphthalenyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 3-hydroxy-2-naphthalenyl ester
• CAS No: 58167-73-0
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 342925
• PubChem ID: 21243989
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-, 3-hydroxy-2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 3-hydroxy-2-naphthalenyl ester
• (3-hydroxynaphthalen-2-yl) 2-methylprop-2-enoate
• 58167-73-0
• DTXSID30611582
• 3-Hydroxynaphthalen-2-yl 2-methylprop-2-enoate
• SCHEMBL1801152

• Inchi： 1S/C14H12O3/c1-9(2)14(16)17-13-8-11-6-4-3-5-10(11)7-12(13)15/h3-8,15H,1H2,2H3
• InChI Key： AJTXWTPHVAHMRJ-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C1=C(C=C2C=CC=CC2=C1)O

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53